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Compound of Interest

Compound Name: Euchrestaflavanone B

Cat. No.: B161673

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the total synthesis of
Euchrestaflavanone B, a prenylated flavanone with potential biological activities. The
synthesis involves a convergent approach, preparing two key aromatic precursors followed by
their condensation and subsequent cyclization.

Overall Synthetic Scheme

The total synthesis of Euchrestaflavanone B is proposed via a four-step sequence starting
from commercially available materials. The key transformations include the synthesis of two
prenylated aromatic precursors, followed by a Claisen-Schmidt condensation to form a
chalcone intermediate, which then undergoes an intramolecular cyclization to yield the final
flavanone product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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